N-(2,3,4-Trimethoxybenzyl)propan-2-amine

• IUPAC Name: N-[(2,3,4-trimethoxyphenyl)methyl]propan-2-amine
• InChI: InChI=1S/C13H21NO3/c1-9(2)14-8-10-6-7-11(15-3)13(17-5)12(10)16-4/h6-7,9,14H,8H2,1-5H3
• InChI Key: FOTKBTWNOGGGOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=C(C(=C(C=C1)OC)OC)OC
• Molecular Formula: C13H21NO3
• DSSTOX Substance ID: DTXSID10357931
• Molecular Weight: 239.31 g/mol
• CAS No.: 418782-90-8

Description

N-(2,3,4-Trimethoxybenzyl)propan-2-amine, also known as TMBA, is a synthetic compound with a variety of applications in scientific research. It is an amine, which is a functional group that contains a nitrogen atom bound to one or more hydrogen atoms. TMBA is a versatile and useful compound due to its ability to be synthesized in a variety of ways, its wide range of applications in scientific research, and its biochemical and physiological effects.

Scientific Research Applications

1. Ligand Design and Metal Coordination

N-(2,3,4-Trimethoxybenzyl)propan-2-amine derivatives have been explored in the field of inorganic chemistry, particularly in the design of complex ligands for metal coordination. For example, Liu et al. (1993) discussed hexadentate N3O3 amine phenol ligands, which are reduction products of Schiff bases and are used for Group 13 metal ions coordination, indicating potential applications in materials science and catalysis (Liu, Wong, Rettig, & Orvig, 1993).

2. Synthesis of CNS Active Compounds

The compound has been used in synthesizing derivatives potentially active in the central nervous system (CNS). Abo-Sier et al. (1977) described the condensation of 3,4,5-trimethoxybenzyl chloride with various amines, yielding derivatives with potential CNS activity, highlighting its utility in pharmaceutical chemistry (Abo-Sier, Badran, & Khalifa, 1977).

3. Catalysis and Organic Synthesis

In organic synthesis and catalysis, derivatives of this compound are employed for various reactions. For instance, Ge, Meetsma, and Hessen (2009) utilized similar compounds in the catalytic linear dimerization of phenylacetylenes, highlighting their role in developing new catalytic processes (Ge, Meetsma, & Hessen, 2009).

4. Crystallography and Material Properties

The compound and its derivatives also find application in crystallography to study material properties. Garay et al. (2014) compared the molecular structures of similar compounds, providing insights into their conformational characteristics and potential applications in materials science (Garay, Abonía, Cobo, & Glidewell, 2014).